Cas no 475481-60-8 (4-(benzyloxy)-5,6,7,8-tetrahydro-1-naphthalenecarboxaldehyde)

• Product Name: 4-(benzyloxy)-5,6,7,8-tetrahydro-1-naphthalenecarboxaldehyde
• CAS No: 475481-60-8
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 2106659
• PubChem ID: 22647615
• Update Time: 2025-04-21

4-(benzyloxy)-5,6,7,8-tetrahydro-1-naphthalenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-5,6,7,8-tetrahydro-1-naphthalenecarboxaldehyde
• 475481-60-8
• 4-benzyloxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
• SCHEMBL3371584
• DA-22323
• ASKNPZYETHGEPD-UHFFFAOYSA-N
• 4-benzyloxy-5,6,7,8-tetrahydronaphthalene-1-carboxaldehyde

• Inchi： 1S/C18H18O2/c19-12-15-10-11-18(17-9-5-4-8-16(15)17)20-13-14-6-2-1-3-7-14/h1-3,6-7,10-12H,4-5,8-9,13H2
• InChI Key： ASKNPZYETHGEPD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 266.130679813Da
• Monoisotopic Mass: 266.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų